Pyridin-4-yl trifluoromethanesulfonate

• Molecular Formula: C6H4F3NO3S
• Molecular Weight: 227.16 g/mol
• IUPAC Name: pyridin-4-yl trifluoromethanesulfonate
• InChI: InChI=1S/C6H4F3NO3S/c7-6(8,9)14(11,12)13-5-1-3-10-4-2-5/h1-4H
• InChI Key: CTEFYDWUNZVMNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1OS(=O)(=O)C(F)(F)F

Description

Pyridin-4-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C6H4F3NO3S and its molecular weight is 227.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To solution of 2-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazol-4-yl)pyridin-4-ol (0.67 g, 2 mmol) in DCM was added TEA (0.69 g, 7 mmol) and the mixture was stirred at OC, (Tf)2O (0.843 g, 3 mmol) was added slowly. The resulting reaction mixture was steered at r.t. for one hour. Solvent was removed under vacuo. And the residue was purified by silicone gel column to afford 2414(2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazol-4-yl)pyridin-4-yl trifluoromethanesulfonate (0.56 g, 58%) LCMS-ESI+ (m/z): [M+H]+ calcd. for C26H30N5O3: 424.48; found: 424.05.